Cas no 151200-50-9 (Borapetoside F)

• Product Name: Borapetoside F
• CAS No: 151200-50-9
• MF: C₂₇H₃₄O₁₁
• MW: 534.552269458771
• CID: 185427
• PubChem ID: 73812792
• Update Time: 2025-04-19

Borapetoside F Chemical and Physical Properties

Names and Identifiers

• 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,6,6,6a,9,10,10a,10b-octahydro-6a,10b-dimethyl-4-oxo-,methyl ester, (2R,6R,6aS,10aR,10bR)-rel-(+)- (9CI)
• Borapetoside F
• 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,6,6,6a,9,10,10a,10b-octahydro-6a,10b-dim
• 2H-Naphtho[2,1-c]pyran-7-carboxylicacid, 2-(3-furanyl)-6-(b-D-glucopyranosyloxy)-1,4,6,6,6a,9,10,10a,10b-octahydro-6a,10b-dimethyl-4-oxo-,methyl ester, (2a,6b,6ab,10ab,10ba)-(+)-
• AKOS040761426
• Methyl 2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-6-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,6,9,10,10a-hexahydrobenzo[f]isochromene-7-carboxylate
• 151200-50-9
• methyl (2S,6S,6aR,10aS,10bS)-2-(furan-3-yl)-6a,10b-dimethyl-4-oxo-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,2,6,9,10,10a-hexahydrobenzo[f]isochromene-7-carboxylate
• AKOS032961873

• Inchi： 1S/C27H34O11/c1-26-10-16(13-7-8-35-12-13)36-24(33)15(26)9-19(27(2)14(23(32)34-3)5-4-6-18(26)27)38-25-22(31)21(30)20(29)17(11-28)37-25/h5,7-9,12,16-22,25,28-31H,4,6,10-11H2,1-3H3
• InChI Key： UQBSOXXWYBLSSJ-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)O)C1C=C2C(=O)OC(C3=COC=C3)CC2(C)C2CCC=C(C(=O)OC)C21C

Computed Properties

• Exact Mass: 534.21000
• Monoisotopic Mass: 534.21011190 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 165
• Molecular Weight: 534.6

Experimental Properties

• Color/Form: Powder
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 749.8±60.0 °C at 760 mmHg
• Flash Point: 407.3±32.9 °C
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 165.12000
• LogP: 0.91470
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Borapetoside F Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides